Cas no 2137668-44-9 (3-(1-Aminobutan-2-yl)-1-benzylpyrrolidin-3-ol)

• Product Name: 3-(1-Aminobutan-2-yl)-1-benzylpyrrolidin-3-ol
• CAS No: 2137668-44-9
• MF: C₁₅H₂₄N₂O
• MW: 248.363863945007
• CID: 5278946
• PubChem ID: 165445187
• Update Time: 2025-06-13

3-(1-Aminobutan-2-yl)-1-benzylpyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• EN300-684342
• 3-(1-aminobutan-2-yl)-1-benzylpyrrolidin-3-ol
• 2137668-44-9
• 3-(1-Aminobutan-2-yl)-1-benzylpyrrolidin-3-ol

• Inchi： 1S/C15H24N2O/c1-2-14(10-16)15(18)8-9-17(12-15)11-13-6-4-3-5-7-13/h3-7,14,18H,2,8-12,16H2,1H3
• InChI Key： STNPBWJBVJDOIR-UHFFFAOYSA-N
• SMILES： OC1(CN(CC2C=CC=CC=2)CC1)C(CN)CC

Computed Properties

• Exact Mass: 248.188863393g/mol
• Monoisotopic Mass: 248.188863393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 49.5Ų

Additional information on 3-(1-Aminobutan-2-yl)-1-benzylpyrrolidin-3-ol

Comprehensive Overview of 3-(1-Aminobutan-2-yl)-1-benzylpyrrolidin-3-ol (CAS No. 2137668-44-9)

The compound 3-(1-Aminobutan-2-yl)-1-benzylpyrrolidin-3-ol (CAS No. 2137668-44-9) is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. Its intricate pyrrolidine core, combined with a benzyl substituent and an aminobutyl side chain, makes it a versatile intermediate for drug discovery. Researchers are particularly interested in its potential applications in central nervous system (CNS) therapeutics, given its structural resemblance to known neuromodulators. The presence of both amine and hydroxyl functional groups further enhances its reactivity, enabling diverse synthetic pathways.

In recent years, the demand for novel heterocyclic compounds like 3-(1-Aminobutan-2-yl)-1-benzylpyrrolidin-3-ol has surged, driven by advancements in precision medicine and targeted drug delivery. A growing body of literature explores its role in modulating G-protein-coupled receptors (GPCRs), a hot topic in biopharmaceutical innovation. This aligns with trending searches such as "GPCR-targeted drug design 2024" and "pyrrolidine derivatives in CNS disorders", reflecting the compound's relevance in contemporary research.

Synthetic methodologies for CAS No. 2137668-44-9 often involve asymmetric catalysis or reductive amination, techniques frequently queried in AI-driven chemistry platforms. The compound's chiral centers pose intriguing challenges for stereoselective synthesis, a subject of numerous academic papers and patent filings. Notably, its logP and polar surface area values suggest favorable blood-brain barrier permeability, a key consideration for neuropharmacology applications.

From a commercial perspective, 3-(1-Aminobutan-2-yl)-1-benzylpyrrolidin-3-ol is cataloged by major chemical suppliers as a high-purity research chemical. Analytical data typically includes HPLC purity >98% and comprehensive NMR/MS characterization. The compound's stability under ambient storage conditions makes it practical for laboratory use, though inert atmosphere handling is recommended for long-term preservation.

Emerging studies investigate its potential as a scaffold for kinase inhibitors, coinciding with rising Google searches for "next-generation kinase modulators". Its hydrogen-bonding capacity and conformational flexibility enable interactions with diverse enzyme active sites. Furthermore, computational models predict low hERG channel affinity, reducing potential cardiotoxicity risks—a frequent concern in preclinical drug development discussions.

Regulatory databases classify this compound as non-hazardous under standard GHS criteria, facilitating global research collaboration. However, researchers must adhere to laboratory safety protocols when handling its powder form. The scientific community continues to explore derivatives of 2137668-44-9, particularly for structure-activity relationship (SAR) studies—a trending topic in medicinal chemistry forums.

In conclusion, 3-(1-Aminobutan-2-yl)-1-benzylpyrrolidin-3-ol represents a compelling case study in modern drug discovery. Its multifaceted chemical properties and therapeutic potential position it at the intersection of computational chemistry, molecular biology, and pharmaceutical engineering. As AI-assisted compound screening accelerates, this molecule's applications may expand into personalized therapeutics and disease-specific formulations, making it a compound to watch in coming years.